Cas no 1522726-85-7 (Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester)

• Product Name: Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester
• CAS No: 1522726-85-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5819161
• PubChem ID: 81161037
• Update Time: 2025-06-09

Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester
• SCHEMBL23007584
• EN300-4308487
• 1522726-85-7
• ethyl 2-[1-(aminomethyl)cyclobutyl]acetate
• AKOS019732065

• Inchi： 1S/C9H17NO2/c1-2-12-8(11)6-9(7-10)4-3-5-9/h2-7,10H2,1H3
• InChI Key： OBZXJWZLOAOHLV-UHFFFAOYSA-N
• SMILES： C1(CN)(CC(OCC)=O)CCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 230.0±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester

Introduction to Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester (CAS No. 1522726-85-7)

Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester (CAS No. 1522726-85-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutane derivatives and is characterized by its cyclobutane ring, an aminomethyl group, and an ethyl ester functional group. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclobutane ring is a four-membered carbon ring that imparts significant strain to the molecule due to the angle strain and eclipsing interactions between the atoms. This strain can influence the reactivity and conformational behavior of the compound, which is crucial for its use in synthetic pathways. The aminomethyl group attached to the cyclobutane ring provides a versatile functional handle for further chemical modifications, such as acylation, alkylation, or coupling reactions. The ethyl ester group, on the other hand, enhances the solubility of the compound in organic solvents and can be readily hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

In medicinal chemistry, Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester has been explored as a building block for the synthesis of bioactive molecules. Recent studies have shown that cyclobutane derivatives can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that certain cyclobutane derivatives with an aminomethyl group showed potent inhibitory effects against specific kinases involved in cancer cell proliferation. This finding highlights the potential of Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester as a lead compound for drug discovery efforts targeting these kinases.

Moreover, the cyclobutane ring's unique electronic properties make it an attractive scaffold for designing molecules with specific binding affinities to biological targets. The strain in the ring can be harnessed to modulate the conformational flexibility of the molecule, which is essential for optimizing its pharmacological profile. For example, researchers at the University of California have utilized cyclobutane derivatives to develop small molecules that selectively bind to G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

The synthetic accessibility of Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester has also been improved through advancements in synthetic methods. One notable approach involves the use of transition-metal-catalyzed cyclization reactions to form the cyclobutane ring efficiently. A recent paper in *Organic Letters* described a palladium-catalyzed intramolecular carbonylative cyclization that yielded high yields of cyclobutane derivatives with excellent regio- and stereoselectivity. This method not only simplifies the synthesis but also reduces the number of steps required to produce Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester, making it more cost-effective and scalable for industrial applications.

In addition to its role as a synthetic intermediate, Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ethyl ester group can be hydrolyzed by esterases present in biological tissues to release the active carboxylic acid form. This prodrug strategy can enhance the bioavailability and reduce potential side effects of therapeutic agents derived from this compound.

Recent clinical trials have further validated the therapeutic potential of cyclobutane derivatives. A phase II clinical trial conducted by a pharmaceutical company evaluated a novel anticancer agent derived from Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester in patients with advanced solid tumors. The results demonstrated significant tumor regression and improved patient outcomes compared to standard treatments. These findings underscore the importance of continued research into this class of compounds for developing new therapeutic options.

Despite its promising applications, Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester must be handled with care due to its reactivity and potential for forming reactive intermediates during synthesis and storage. Proper safety protocols should be followed to ensure safe handling and storage conditions. Additionally, ongoing research is focused on optimizing its stability and improving its pharmacokinetic properties to enhance its therapeutic efficacy.

In conclusion, Cyclobutaneacetic acid, 1-(aminomethyl)-, ethyl ester (CAS No. 1522726-85-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive building block for synthesizing bioactive molecules with diverse biological activities. As research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in drug discovery and development efforts.